Cas no 2229500-54-1 (methyl({4-methyl(propan-2-yl)amino-2-oxobutyl})amine)

• Product Name: methyl({4-methyl(propan-2-yl)amino-2-oxobutyl})amine
• CAS No: 2229500-54-1
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 6596076
• PubChem ID: 165838945
• Update Time: 2025-06-08

methyl({4-methyl(propan-2-yl)amino-2-oxobutyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({4-methyl(propan-2-yl)amino-2-oxobutyl})amine
• methyl({4-[methyl(propan-2-yl)amino]-2-oxobutyl})amine
• 2229500-54-1
• EN300-1783347

• Inchi： 1S/C9H20N2O/c1-8(2)11(4)6-5-9(12)7-10-3/h8,10H,5-7H2,1-4H3
• InChI Key： PRCPCEBNMZGPHQ-UHFFFAOYSA-N
• SMILES： O=C(CNC)CCN(C)C(C)C

Computed Properties

• Exact Mass: 172.157563266g/mol
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on methyl({4-methyl(propan-2-yl)amino-2-oxobutyl})amine

Introduction to Methyl({4-Methyl(propan-2-yl)amino-2-oxobutyl})amine (CAS No. 2229500-54-1)

Methyl({4-Methyl(propan-2-yl)amino-2-oxobutyl})amine, a compound with the chemical identifier CAS No. 2229500-54-1, is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate structural framework, exhibits potential applications in various biochemical and therapeutic contexts. The detailed structure of Methyl({4-Methyl(propan-2-yl)amino-2-oxobutyl})amine consists of an amine functional group attached to a butyl chain, which is further modified by a methyl group and an alkoxy side chain. Such structural features make it a candidate for further exploration in drug design and molecular interactions.

The significance of this compound lies in its potential to serve as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The unique arrangement of atoms in Methyl({4-Methyl(propan-2-yl)amino-2-oxobutyl})amine suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, its amine group can form hydrogen bonds, which are crucial for the binding affinity of many drugs to their receptors.

Recent studies have highlighted the importance of understanding the structural and functional properties of such compounds. The presence of both hydrophobic and hydrophilic regions in Methyl({4-Methyl(propan-2-yl)amino-2-oxobutyl})amine allows it to potentially traverse biological membranes, making it a promising candidate for drug delivery systems. Additionally, the compound's ability to undergo various chemical modifications opens up avenues for creating derivatives with tailored properties.

In the realm of pharmaceutical development, the synthesis and characterization of Methyl({4-Methyl(propan-2-yl)amino-2-oxobutyl})amine are critical steps toward understanding its potential applications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its molecular structure. These techniques provide detailed insights into the compound's purity, molecular weight, and chemical environment, which are essential for its safe and effective use.

The growing interest in this compound is also driven by its potential role in addressing unmet medical needs. Researchers are exploring its efficacy in various disease models, including inflammatory disorders and neurological conditions. The amine functionalities present in Methyl({4-Methyl(propan-2-yl)amino-2-oxobutyl})amine can modulate enzymatic activity and signal transduction pathways, making it a valuable candidate for developing novel therapeutic strategies.

Moreover, the compound's structural complexity allows for diverse synthetic pathways, enabling chemists to optimize its production process. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research and commercial applications. Collaborative efforts between synthetic chemists and biologists are essential to fully harness the potential of Methyl({4-Methyl(propan-2-yl)amino-2-oxobutyl})amine.

In conclusion, Methyl({4-Methyl(propan-2-yl)amino-2-oxobutyl})amine (CAS No. 2229500-54-1) represents a promising area of research with significant implications for pharmaceutical development. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex medical challenges.